Cas no 1804906-11-3 (5-Bromo-2-chloro-3-(trifluoromethoxy)aniline)

• Product Name: 5-Bromo-2-chloro-3-(trifluoromethoxy)aniline
• CAS No: 1804906-11-3
• MF: C₇H₄BrClF₃NO
• MW: 290.464970588684
• CID: 4706485
• Update Time: 2025-10-22

5-Bromo-2-chloro-3-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-3-(trifluoromethoxy)aniline

• Inchi： 1S/C7H4BrClF3NO/c8-3-1-4(13)6(9)5(2-3)14-7(10,11)12/h1-2H,13H2
• InChI Key： OFZLIWSKSPIZHN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC(F)(F)F)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Topological Polar Surface Area: 35.2

Additional information on 5-Bromo-2-chloro-3-(trifluoromethoxy)aniline

Introduction to 5-Bromo-2-chloro-3-(trifluoromethoxy)aniline (CAS No. 1804906-11-3)

5-Bromo-2-chloro-3-(trifluoromethoxy)aniline is a significant compound in the field of pharmaceutical chemistry, characterized by its complex and highly functionalized aromatic structure. This compound, identified by its CAS number 1804906-11-3, has garnered considerable attention due to its versatile applications in the synthesis of bioactive molecules. The presence of multiple substituents, including bromo, chloro, and trifluoromethoxy groups, imparts unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of 5-Bromo-2-chloro-3-(trifluoromethoxy)aniline consists of an aniline core, which is a well-known scaffold in medicinal chemistry. The introduction of halogen atoms at the 2- and 5-positions enhances electrophilic aromatic substitution reactions, making it a convenient precursor for further functionalization. Additionally, the trifluoromethoxy group introduces electron-withdrawing effects, which can influence the reactivity and electronic properties of the molecule. These features collectively contribute to its utility in constructing more complex pharmacophores.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their improved metabolic stability, lipophilicity, and binding affinity to biological targets. The incorporation of fluorine atoms, particularly in the form of trifluoromethoxy groups, has been demonstrated to enhance the pharmacological properties of numerous drugs. For instance, studies have shown that trifluoromethoxy-substituted compounds often exhibit increased bioavailability and reduced susceptibility to enzymatic degradation. This has led to their widespread use in the design of antiviral, anticancer, and anti-inflammatory agents.

The synthesis of 5-Bromo-2-chloro-3-(trifluoromethoxy)aniline typically involves multi-step organic transformations starting from readily available aromatic precursors. One common approach involves the selective halogenation of aniline derivatives followed by nucleophilic substitution with trifluoromethanol or trifluoromethanol equivalents. The precise regioselectivity achieved during these reactions is crucial for obtaining the desired product with minimal side reactions. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have also been employed to optimize yields and purity.

The applications of 5-Bromo-2-chloro-3-(trifluoromethoxy)aniline extend beyond pharmaceuticals into agrochemicals and materials science. In agrochemistry, halogenated anilines serve as key intermediates in the synthesis of herbicides and pesticides. Their ability to interact with biological targets at high affinity makes them effective at controlling pests while minimizing environmental impact. Furthermore, fluorinated aromatic compounds have shown promise in materials science due to their unique electronic properties, which can be exploited in organic electronics and liquid crystal displays.

Recent research has highlighted the role of 5-Bromo-2-chloro-3-(trifluoromethoxy)aniline in the development of next-generation therapeutics. For example, studies have demonstrated its utility as a building block for kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of bromo and chloro substituents allows for further derivatization through Suzuki-Miyaura cross-coupling reactions, enabling the construction of complex heterocyclic structures with high precision. These advances underscore the importance of this compound in modern drug discovery efforts.

The chemical properties of 5-Bromo-2-chloro-3-(trifluoromethoxy)aniline also make it a valuable tool for mechanistic studies in organic chemistry. Researchers have utilized this compound to explore novel reaction pathways and develop catalytic systems for asymmetric synthesis. The ability to modulate electronic effects through strategic substituent placement provides insights into how molecular structure influences reactivity. Such studies not only contribute to fundamental chemical understanding but also inform the design of more efficient synthetic methodologies.

In conclusion, 5-Bromo-2-chloro-3-(trifluoromethoxy)aniline (CAS No. 1804906-11-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and versatile reactivity make it an indispensable intermediate in pharmaceutical synthesis. As research continues to uncover new therapeutic targets and synthetic strategies, the importance of this compound is likely to grow further. The ongoing development of fluorinated aromatic compounds underscores their potential as key players in next-generation drug discovery and material science innovations.